3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-methyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H14N4O4S/c1-10-4-2-5-11(8-10)24(21,22)17-9-13-18-14(19-23-13)12-6-3-7-16-15(12)20/h2-8,17H,9H2,1H3,(H,16,20)
• InChI Key: ZBRFZRYKVVBZKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol

Description

3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H14N4O4S and its molecular weight is 346.36. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-HIV Activity

• Compounds similar to "3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide" have shown potential in antimicrobial and anti-HIV activities. Novel primary and secondary benzenesulfonamides bearing 2,5-disubstituted-1,3,4-oxadiazole moieties have been synthesized and tested for these applications (Iqbal et al., 2006).

Photodynamic Therapy for Cancer Treatment

• A zinc phthalocyanine derivative with a benzenesulfonamide moiety has demonstrated promising properties for photodynamic therapy in cancer treatment. This derivative exhibits high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).

Synthesis of Novel Triazepines, Pyrimidines, and Azoles

• 4-Toluenesulfonamide, a compound structurally related to "3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide," has been used as a building block in the synthesis of new triazepines, pyrimidines, and azoles, showing potential antifungal activity (Khodairy et al., 2016).

Antimalarial Activity

• Benzenesulfonamides incorporating 1,3,4-oxadiazole and amino acid moieties, similar in structure to the queried compound, have been synthesized and tested for antimalarial activity. These compounds have shown potential in inhibiting hem polymerization and were effective in mice infected with Plasmodium berghei (Zareef et al., 2007).

Anti-HIV Activity

• New benzenesulfonamides, including chiral compounds incorporating 1,3,4-oxadiazole, have been synthesized and tested for their potential anti-HIV activity (Zareef et al., 2007).

Inhibition of Carbonic Anhydrase Isozymes

• A series of benzenesulfonamides have been investigated as inhibitors of human carbonic anhydrase isozymes, important in various physiological processes. These studies aid in understanding the compound's potential applications in medical treatments (Alafeefy et al., 2015).